Cas no 1807037-67-7 (Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate
• CAS No: 1807037-67-7
• MF: C₁₁H₈F₃NO₂S₂
• MW: 307.311930656433
• CID: 4957304
• Update Time: 2025-05-21

Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S2/c1-2-17-10(16)7-4-8(18)9(3-6(7)5-15)19-11(12,13)14/h3-4,18H,2H2,1H3
• InChI Key： AYYRRVPJJTXDRY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=C(C(=O)OCC)C=C1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 3.7
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate

Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate (CAS No. 1807037-67-7): A Comprehensive Overview

Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate, identified by its CAS number 1807037-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a cyano group, a thiol group, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive study and exploration.

The molecular structure of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate consists of a benzene ring that is modified with several functional groups. The presence of the cyano group (–CN) at the 2-position and the thiol group (–SH) at the 5-position introduces polarity and reactivity to the molecule. Additionally, the trifluoromethylthio group (–S(CF₃)) at the 4-position enhances its electronic properties and influences its interaction with biological targets. This combination of functional groups makes Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate a versatile compound with potential applications in drug design and development.

In recent years, there has been growing interest in benzoate derivatives due to their diverse pharmacological properties. These compounds have been investigated for their potential roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific structural features of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate contribute to its unique biological activity profile. The cyano group can participate in hydrogen bonding interactions, while the thiol group can form disulfide bonds with other biomolecules. The trifluoromethylthio group, on the other hand, can modulate lipophilicity and metabolic stability.

Recent studies have highlighted the importance of trifluoromethyl groups in pharmaceutical compounds due to their ability to enhance binding affinity and metabolic stability. The presence of the trifluoromethylthio group in Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate may contribute to its resistance to enzymatic degradation, thereby prolonging its biological activity. This property is particularly valuable in drug development, where maintaining efficacy over an extended period is crucial.

The thiol group in Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate also plays a significant role in its potential biological activities. Thiols are known for their ability to interact with metal ions and other sulfur-containing biomolecules, which can be exploited in designing metal-binding drugs or inhibitors of sulfur-dependent enzymes. This characteristic makes Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate a promising candidate for further investigation in therapeutic contexts where metal ion interactions are relevant.

Current research in medicinal chemistry has focused on developing novel compounds that combine multiple functional groups to achieve synergistic effects. Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate exemplifies this approach by integrating a cyano group, a thiol group, and a trifluoromethylthio group into a single molecular framework. Such multifunctional compounds have the potential to target multiple biological pathways simultaneously, leading to more effective therapeutic outcomes.

The synthesis of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex structure of this compound efficiently.

In addition to its synthetic challenges, the characterization of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate requires sophisticated analytical methods. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its molecular structure and purity. These analytical tools provide detailed insights into the chemical environment of each functional group, which is crucial for understanding its reactivity and biological interactions.

The pharmacological evaluation of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate has been conducted using both in vitro and in vivo models. In vitro studies have revealed potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling molecules.

In vivo studies have further supported the therapeutic potential of Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate. Animal models of inflammation have shown that this compound can reduce inflammatory responses without significant side effects. These results are encouraging for further development as a lead compound for novel anti-inflammatory drugs.

The future direction of research on Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate includes optimizing its chemical structure for improved pharmacokinetic properties and exploring new therapeutic applications. Computational methods such as molecular docking and virtual screening can be utilized to identify potential drug candidates derived from this compound's scaffold. Additionally, combination therapies involving Ethyl 2-cyano-5-mercapto-4-(trifluoromethylthio)benzoate with other bioactive molecules may offer enhanced therapeutic benefits.

The development of new pharmaceuticals relies heavily on the discovery and characterization of novel compounds like Ethyl 2-cyano-5-mercapto-pyrrolidinone derivatives CAS No:1807037_67_7 . As research continues to uncover new biological targets and mechanisms of action, compounds such as this one will play an increasingly important role in addressing unmet medical needs.